Zotepine N-Oxide-d6

• Molecular Formula: C₁₈H₁₂D₆ClNO₂S
• Molecular Weight: 353.9
• Synonyms: 2-[(8-Chlorodibenzo[b,f]thiepin-10-yl)oxy]-N,N-dimethylethanamine N-Oxide-d6; Dibenzo[b,f]thiepin Ethanamine derivative-d6

Description

Zotepine N-Oxide-d6 is a deuterium-labeled analog of Zotepine N,S-Dioxide, a metabolite of the atypical antipsychotic Zotepine. Zotepine itself is a multi-target antipsychotic approved for schizophrenia and bipolar mania, acting as an antagonist at dopamine (D1, D2) and serotonin (5-HT2A) receptors . The deuterated form, this compound (molecular formula: C₁₈H₁₂D₆ClNO₃S), is primarily used in pharmacokinetic and metabolic research as an internal standard for analytical assays .

Comparison with Similar Compounds

Data Tables

Table 1: Efficacy Outcomes in Schizophrenia

Outcome Measure	Zotepine vs. Placebo	Zotepine vs. Typical Antipsychotics	Zotepine vs. Atypicals
CGI Score Improvement	MD: -1.0 (95% CI: -1.5 to -0.5)	MD: -0.6 (95% CI: -1.0 to -0.2)	No significant difference
BPRS Reduction	Significant (p<0.05)	Superior to typicals	Comparable to risperidone
Dropout Rates	60% (vs. placebo)	No difference	Similar to risperidone

Table 2: Adverse Effect Profile

Parameter	Zotepine	Typical Antipsychotics	Atypical Antipsychotics
EPS Incidence	Lower than typicals	High (e.g., haloperidol)	Similar to risperidone
Weight Gain Risk	Moderate	Low	High (e.g., olanzapine)
Unique Risks	Uricosuric effects	None	Metabolic syndrome

Q & A

Q. What ethical considerations are critical when designing animal studies with this compound?

• Adhere to ARRIVE guidelines for preclinical trials: justify sample sizes, minimize distress via humane endpoints, and obtain institutional animal ethics committee approval. Document adverse events (e.g., weight loss, neurobehavioral changes) transparently .